Cimicidanol-3-O-alpha-L-arabinoside

Chinese Name

升麻酮醇-3-O-α-L-阿拉伯糖苷

English Name

标识符

CAS No.

161207-05-2

Molecular Formula

C35H52O9

Molecular Weight

616.7920

Compound details reference Kuujia Chemical Encyclopedia: 161207-05-2

Druglikeness Data

78 parameters, 11 categories · Click card to view detailed data

71%

55/78 druglikeness.fields

druglikeness.dataCompleteness

druglikeness.filled55

druglikeness.missing23

druglikeness.gapCategories

Solubility 0%Metabolic Stability 0%Absorption 33%

druglikeness.suggestPriority

Showing all 11 categories

632.7800

druglikeness.valid

TPSA

165.7000

druglikeness.valid

pKa_acidic

pKa_basic

LogP

1.5000

druglikeness.valid

LogD

HBA

druglikeness.valid

water_solubility

gastric_fluid_solubility

intestinal_fluid_solubility

solubility_ph_2

solubility_ph_7_4

Caco2_permeability

MDCK_permeability

BBB_permeability

Low

druglikeness.valid

corneal_permeability

HIA

Low

druglikeness.valid

bioavailability

PPB

tissue_distribution

blood_brain_barrier

Low

druglikeness.valid

placental_barrier

Unknown

druglikeness.valid

milk_secretion

Unknown

druglikeness.valid

liver_microsome_stability

plasma_stability

half_life

CYP1A2_substrate

druglikeness.valid

CYP1A2_inhibitor

druglikeness.valid

CYP2C9_substrate

druglikeness.valid

CYP2C9_inhibitor

druglikeness.valid

CYP2C19_substrate

druglikeness.valid

CYP2C19_inhibitor

druglikeness.valid

CYP2D6_substrate

druglikeness.valid

CYP2D6_inhibitor

druglikeness.valid

CYP3A4_substrate

druglikeness.valid

CYP3A4_inhibitor

druglikeness.valid

UGT1A1_substrate

Unknown

druglikeness.valid

UGT1A3_substrate

Unknown

druglikeness.valid

UGT1A4_substrate

Unknown

druglikeness.valid

UGT1A6_substrate

Unknown

druglikeness.valid

UGT1A9_substrate

Unknown

druglikeness.valid

Ames_test

Unknown

druglikeness.valid

micronucleus_test

Unknown

druglikeness.valid

chromosomal_aberration

Unknown

druglikeness.valid

DNA_damage

Unknown

druglikeness.valid

carcinogenicity

Unknown

druglikeness.valid

LD50_oral

LD50_iv

hepatotoxicity

druglikeness.valid

cardiotoxicity

druglikeness.valid

nephrotoxicity

druglikeness.valid

neurotoxicity

druglikeness.valid

hERG_inhibition

druglikeness.valid

Pgp_substrate

Unknown

druglikeness.valid

Pgp_inhibitor

Unknown

druglikeness.valid

BCRP_substrate

Unknown

druglikeness.valid

BCRP_inhibitor

Unknown

druglikeness.valid

OATP1B1_substrate

Unknown

druglikeness.valid

OATP1B1_inhibitor

Unknown

druglikeness.valid

OATP1B3_substrate

Unknown

druglikeness.valid

OATP1B3_inhibitor

Unknown

druglikeness.valid

drug_induced_liver_injury

druglikeness.valid

QT_prolongation

druglikeness.valid

skin_sensitization

druglikeness.valid

respiratory_toxicity

druglikeness.valid

reproductive_toxicity

Unknown

druglikeness.valid

Peff

Syn_Accessibility

MRTD

Skin_Sens

druglikeness.valid

Resp_Sens

druglikeness.valid

Photo_tox

druglikeness.valid

Ser_ALK

Ser_GGT

Ser_LDH

Ser_AST

Ser_ALT

druglikeness.quickNavigation

Related Diseases

类风湿关节炎

Rheumatoid arthritis

Corresponding Targets:

AMPK (PRKAA1)IDO1 (IDO1)TLR4 (TLR4)

更年期综合征

Menopausal syndrome

Corresponding Targets:

ESR2 (ESR2)MAPK1 (MAPK1)ESR1 (ESR1)

骨质疏松症

Osteoporosis

Corresponding Targets:

AMPK (PRKAA1)ESR2 (ESR2)PRKCD (PRKCD)

骨关节炎

Osteoarthritis

Corresponding Targets:

AMPK (PRKAA1)BCL2 (BCL2)TLR4 (TLR4)

慢性炎症性疾病

Chronic Inflammatory Diseases

Corresponding Targets:

TLR4 (TLR4)STAT3 (STAT3)NFE2L2 (NFE2L2)

Plant Sources

升麻

Actaea dahurica

Cimicidanol-3-O-alpha-L-arabinoside

Chinese Name

English Name

标识符

Druglikeness Data

Basic Properties

Solubility

Absorption

Distribution

Metabolic Stability

CYP Metabolism

UGT Metabolism

Genotoxicity

Toxicity Assessment

Transporters

Risk Assessment

相关化合物

Cimicidanol-3-O-alpha-L-arabinoside

Chinese Name

English Name

标识符

Druglikeness Data

Basic PropertiesMolecular weight, TPSA, LogP, etc.57%4/7 druglikeness.fields

Basic Properties

SolubilityWater solubility, gastric/intestinal solubility0%0/5 druglikeness.fields

Solubility

AbsorptionCaco-2, BBB, corneal permeability33%2/6 druglikeness.fields

Absorption

DistributionPlasma protein binding, volume of distribution50%3/6 druglikeness.fields

Distribution

Metabolic StabilityLiver microsomal, plasma stability0%0/3 druglikeness.fields

Metabolic Stability

CYP MetabolismCYP1A2/2C9/2C19/2D6/3A4100%10/10 druglikeness.fields

CYP Metabolism

UGT MetabolismUGT-catalyzed metabolism100%5/5 druglikeness.fields

UGT Metabolism

GenotoxicityAmes, chromosomal aberration100%5/5 druglikeness.fields

Genotoxicity

Toxicity AssessmentCardiac, hepatic, renal toxicity71%5/7 druglikeness.fields

Toxicity Assessment

TransportersP-gp, BCRP, OATP, etc.100%8/8 druglikeness.fields

Transporters

Risk AssessmentPAINS, Brenk, Lipinski50%8/16 druglikeness.fields

Risk Assessment

相关化合物